Cas no 1246814-53-8 (Nepafenac-d)

• Product Name: Nepafenac-d
• CAS No: 1246814-53-8
• MF: C₁₅H₉D₅N₂O₂
• MW: 259.3147
• CID: 1061258
• PubChem ID: 71750946
• Update Time: 2025-05-20

Nepafenac-d Chemical and Physical Properties

Names and Identifiers

• Nepafenac
• Nepafenac D5
• Nepafenac-d5
• AHR-9434 D5
• AL-6515 D5
• Nepafenac-d
• MS-23655
• HY-17357S
• 2-{2-amino-3-[(2,3,4,5,6-?H?)benzoyl]phenyl}acetamide
• F85159
• 2-[2-amino-3-(2,3,4,5,6-pentadeuteriobenzoyl)phenyl]acetamide
• 1ST181543D5
• AKOS040733844
• 1246814-53-8

• Inchi： InChI=1S/C15H14N2O2/c16-13(18)9-11-7-4-8-12(14(11)17)15(19)10-5-2-1-3-6-10/h1-8H,9,17H2,(H2,16,18)/i1D,2D,3D,5D,6D
• InChI Key： QEFAQIPZVLVERP-XFEWCBMOSA-N
• SMILES： O=C(C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])C2=CC=CC(CC(N)=O)=C2N

Computed Properties

• Exact Mass: 259.136911423g/mol
• Monoisotopic Mass: 259.136911423g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.2Ų

Nepafenac-d Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Nepafenac-d

Nepafenac-d (CAS No. 1246814-53-8): A Comprehensive Guide to Its Properties and Applications

Nepafenac-d (CAS No. 1246814-53-8) is a deuterated analog of Nepafenac, a well-known nonsteroidal anti-inflammatory drug (NSAID). This compound has garnered significant attention in pharmaceutical research due to its unique properties and potential applications. In this article, we delve into the chemical characteristics, uses, and market trends of Nepafenac-d, while also addressing common queries and recent advancements in the field.

The deuterated form of Nepafenac, Nepafenac-d, is primarily used in research and development as an internal standard in mass spectrometry and other analytical techniques. Its stable isotopic labeling makes it invaluable for pharmacokinetic studies, drug metabolism research, and quality control in pharmaceutical manufacturing. Researchers often seek Nepafenac-d CAS 1246814-53-8 for its reliability in quantitative analysis.

One of the most frequently asked questions about Nepafenac-d is its role in ophthalmic applications. While Nepafenac itself is widely used to treat pain and inflammation following cataract surgery, the deuterated version is not typically employed in clinical settings. Instead, it serves as a critical tool in understanding the drug's behavior in biological systems. This distinction is crucial for researchers and professionals in the pharmaceutical industry.

Recent trends in drug development have highlighted the importance of deuterated compounds like Nepafenac-d. The "deuterium switch" strategy, where hydrogen atoms are replaced with deuterium, can alter a drug's metabolic profile, potentially improving its efficacy and reducing side effects. Although Nepafenac-d is not a therapeutic agent, its study contributes to broader insights into deuterium's effects on drug molecules.

The synthesis of Nepafenac-d involves sophisticated chemical processes to ensure high isotopic purity. Suppliers and manufacturers of Nepafenac-d CAS 1246814-53-8 must adhere to stringent quality standards to meet the demands of research laboratories and pharmaceutical companies. This compound is typically available in small quantities, catering to specialized research needs.

From an analytical perspective, Nepafenac-d is often paired with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for precise measurements. Its use as an internal standard minimizes variability and enhances the accuracy of drug concentration assessments in biological samples. This application is particularly relevant in clinical trials and forensic toxicology.

Another area of interest is the stability of Nepafenac-d under various storage conditions. Proper handling and storage are essential to maintain its integrity, as deuterated compounds can be sensitive to environmental factors. Researchers frequently inquire about the shelf life and storage recommendations for Nepafenac-d, emphasizing the need for clear guidelines from suppliers.

In the context of regulatory compliance, Nepafenac-d is not classified as a controlled substance, making it accessible for legitimate research purposes. However, users must ensure they source it from reputable suppliers to guarantee authenticity and purity. The growing demand for high-quality deuterated compounds underscores the importance of reliable supply chains in the pharmaceutical research sector.

Looking ahead, the role of Nepafenac-d in drug development is expected to expand. As the pharmaceutical industry continues to explore deuterium's potential, compounds like Nepafenac-d will remain pivotal in advancing scientific knowledge. Researchers and industry professionals are encouraged to stay updated on the latest developments and applications of this valuable compound.

In summary, Nepafenac-d (CAS No. 1246814-53-8) is a specialized research tool with significant implications for drug metabolism studies and analytical chemistry. Its unique properties and applications make it a subject of ongoing interest in the scientific community. Whether you are a researcher, pharmacist, or industry expert, understanding the nuances of Nepafenac-d can enhance your work and contribute to advancements in pharmaceutical science.